1-((4-hydroxytetrahydro-2H-pyran-4-yl)methyl)-3-(2-phenoxyethyl)urea
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Description
1-((4-hydroxytetrahydro-2H-pyran-4-yl)methyl)-3-(2-phenoxyethyl)urea is a useful research compound. Its molecular formula is C15H22N2O4 and its molecular weight is 294.351. The purity is usually 95%.
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Scientific Research Applications
Urease Inhibitors and Applications
Urease Inhibitors as Potential Drugs for Gastric and Urinary Tract Infections This review discusses the significance of urease inhibitors, including urea derivatives, in treating infections caused by Helicobacter pylori in the gastric tract and Proteus species in the urinary tract. Despite limited clinical use due to side effects, these inhibitors, particularly those derived from natural products, hold potential for alternative therapies. The study underscores the need for further exploration of urease inhibition in medical applications (Kosikowska & Berlicki, 2011).
Biosensors for Urea Detection
Urea Biosensors A Comprehensive Review
This paper provides an in-depth analysis of advancements in biosensors for detecting and quantifying urea concentration. Utilizing urease as a bioreceptor element, these biosensors have significant implications in diagnosing and managing diseases related to abnormal urea levels, as well as applications in agriculture and food preservation. The review emphasizes the role of nanomaterials and conducting polymers in enhancing sensor performance, highlighting the interdisciplinary nature of urea biosensor research (Botewad et al., 2021).
Ureas in Drug Design
Ureas Applications in Drug Design
Ureas play a crucial role in drug design due to their unique hydrogen bonding capabilities, influencing the selectivity, stability, toxicity, and pharmacokinetic profile of lead molecules. This review illustrates the versatility of urea derivatives in modulating biological targets, confirming their importance in medicinal chemistry and encouraging their use as a structural motif (Jagtap et al., 2017).
Urea Metabolism in Agriculture
Urea Metabolism and Regulation by Rumen Bacterial Urease in Ruminants Focusing on agriculture, this review explores the use of urea as a non-protein nitrogen source in ruminant diets, emphasizing the enzymatic hydrolysis of urea by rumen bacterial urease. The efficient utilization of urea supports microbial protein synthesis, demonstrating the agricultural importance of understanding urea metabolism and its regulation in ruminants (Jin et al., 2018).
Properties
IUPAC Name |
1-[(4-hydroxyoxan-4-yl)methyl]-3-(2-phenoxyethyl)urea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N2O4/c18-14(17-12-15(19)6-9-20-10-7-15)16-8-11-21-13-4-2-1-3-5-13/h1-5,19H,6-12H2,(H2,16,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YRZJXJPURXOYLM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1(CNC(=O)NCCOC2=CC=CC=C2)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.